Cas no 1781187-10-7 (2-1-(2-hydroxy-4-methoxyphenyl)cyclopropylacetic acid)

• Product Name: 2-1-(2-hydroxy-4-methoxyphenyl)cyclopropylacetic acid
• CAS No: 1781187-10-7
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 5833483
• PubChem ID: 84788534
• Update Time: 2025-09-27

2-1-(2-hydroxy-4-methoxyphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-hydroxy-4-methoxyphenyl)cyclopropylacetic acid
• EN300-1820628
• 2-[1-(2-hydroxy-4-methoxyphenyl)cyclopropyl]acetic acid
• 1781187-10-7

• Inchi： 1S/C12H14O4/c1-16-8-2-3-9(10(13)6-8)12(4-5-12)7-11(14)15/h2-3,6,13H,4-5,7H2,1H3,(H,14,15)
• InChI Key： IBTRWQWXESBBPB-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C1(CC(=O)O)CC1)OC

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-1-(2-hydroxy-4-methoxyphenyl)cyclopropylacetic acid

Comprehensive Overview of 2-1-(2-hydroxy-4-methoxyphenyl)cyclopropylacetic acid (CAS No. 1781187-10-7): Properties, Applications, and Research Insights

2-1-(2-hydroxy-4-methoxyphenyl)cyclopropylacetic acid (CAS No. 1781187-10-7) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This cyclopropyl derivative, characterized by a hydroxyphenyl and methoxy functional group, exhibits potential as a building block for drug discovery. Its molecular formula and precise stereochemistry make it a subject of interest for researchers exploring small-molecule therapeutics and enzyme modulation.

In recent years, the demand for cyclopropyl-containing compounds like 1781187-10-7 has surged, driven by their role in enhancing metabolic stability and bioavailability in drug candidates. The compound’s carboxylic acid moiety further allows for versatile derivatization, making it valuable for prodrug design and targeted delivery systems. Researchers are particularly intrigued by its potential applications in anti-inflammatory and neuroprotective pathways, aligning with current trends in precision medicine.

The synthesis of 2-1-(2-hydroxy-4-methoxyphenyl)cyclopropylacetic acid typically involves multi-step organic reactions, including cyclopropanation and aryl ether formation. Advanced techniques such as HPLC purification and NMR characterization ensure high purity, critical for in vitro and in vivo studies. Its logP and pKa values suggest favorable membrane permeability, a key factor in ADME optimization for drug development.

Beyond pharmaceuticals, this compound is explored in cosmeceuticals due to its phenolic antioxidant properties. With growing consumer interest in skin barrier enhancement and anti-aging formulations, derivatives of 1781187-10-7 are being tested for tyrosinase inhibition and UV protection efficacy. Such applications resonate with the booming clean beauty movement, where natural-inspired synthetics are prioritized.

From an industrial perspective, scalability and green chemistry approaches for producing 2-1-(2-hydroxy-4-methoxyphenyl)cyclopropylacetic acid are under investigation. Catalytic methods using biodegradable reagents or flow chemistry align with global sustainability goals, addressing frequent queries about eco-friendly synthesis in peer-reviewed literature.

In summary, CAS No. 1781187-10-7 represents a versatile scaffold bridging medicinal chemistry and material science. Its ongoing evaluation in high-throughput screening libraries and structure-activity relationship (SAR) studies underscores its relevance in modern research. As interest grows in personalized therapeutics and multi-target drugs, this compound’s role is poised to expand, offering answers to pressing questions in drug resistance and polypharmacology.